![molecular formula C9H8BrFINO B1383816 5-bromo-N-(2-fluoroethyl)-2-iodobenzamide CAS No. 1864658-81-0](/img/structure/B1383816.png)
5-bromo-N-(2-fluoroethyl)-2-iodobenzamide
Overview
Description
5-Bromo-N-(2-fluoroethyl)-2-iodobenzamide (5-Br-FEIBA) is an important fluorinated bromo-iodobenzamide compound with a wide range of applications in scientific research. It is an organic compound with a molecular formula of C8H7BrFIN2O, and is widely used in the synthesis of compounds, as well as in the study of biochemical and physiological effects. 5-Br-FEIBA has been studied extensively in the past decade and is a promising compound for future research.
Scientific Research Applications
Synthon for Heterocyclic Compounds
5-bromo-N-(2-fluoroethyl)-2-iodobenzamide is utilized as a key synthon in the synthesis of nitrogen-containing heterocyclic compounds and their annulated derivatives. This process involves palladium-catalyzed Sonogashira cross-coupling with terminal acetylenes, followed by palladium chloride-mediated heteroannulation, facilitating the creation of novel compounds like 1-(2-aryl-1H-indol-7-yl)ethanones and 2-aryl-1H-indole-7-carboxamides. This synthesis method is instrumental in generating molecular hybrids, combining indole moieties with chalcone frameworks, thereby expanding the chemical space for potential medicinal and chemical applications (Mmonwa & Mphahlele, 2016).
Crystal Structural Analysis
The compound is part of a family of N-[2-(trifluoromethyl)phenyl]benzamides, which have been studied for their crystal structures. These studies provide insights into the molecular conformations and spatial arrangements of these compounds, essential for understanding their chemical behavior and interactions. Such information is crucial for designing drugs with optimized efficacy and reduced side effects (Suchetan et al., 2016).
Properties
IUPAC Name |
5-bromo-N-(2-fluoroethyl)-2-iodobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFINO/c10-6-1-2-8(12)7(5-6)9(14)13-4-3-11/h1-2,5H,3-4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWALGTURHNIMTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(=O)NCCF)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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